(5-Fluorobenzo[b]thiophen-2-yl)(3-(pyrimidin-2-ylamino)azetidin-1-yl)methanone

• IUPAC Name: (5-fluoro-1-benzothiophen-2-yl)-[3-(pyrimidin-2-ylamino)azetidin-1-yl]methanone
• InChI: InChI=1S/C16H13FN4OS/c17-11-2-3-13-10(6-11)7-14(23-13)15(22)21-8-12(9-21)20-16-18-4-1-5-19-16/h1-7,12H,8-9H2,(H,18,19,20)
• InChI Key: KDXVGAFLWRKSNG-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=CC3=C(S2)C=CC(=C3)F)NC4=NC=CC=N4
• Molecular Formula: C16H13FN4OS
• Molecular Weight: 328.4 g/mol

Description

(5-Fluorobenzo[b]thiophen-2-yl)(3-(pyrimidin-2-ylamino)azetidin-1-yl)methanone, also known as AZD6738, is a potent and selective inhibitor of the enzyme Ataxia Telangiectasia and Rad3-related protein (ATR). ATR is a key regulator of the DNA damage response pathway, which plays a critical role in maintaining genomic stability and preventing cancer development. In recent years, AZD6738 has gained significant attention in the field of cancer research due to its potential as a therapeutic agent for various types of cancer.

Scientific Research Applications

Anticonvulsant and Neuroprotective Properties

Compounds with structural similarities to "(5-Fluorobenzo[b]thiophen-2-yl)(3-(pyrimidin-2-ylamino)azetidin-1-yl)methanone" have been investigated for their anticonvulsant activities. A study by Malik and Khan (2014) explored the synthesis of novel derivatives for their potential as sodium channel blockers and anticonvulsant agents, demonstrating significant protective indexes in comparison to reference drugs like phenytoin (Malik & Khan, 2014).

Antimicrobial Activity

Research by Gadakh et al. (2010) on fluorine-containing compounds, akin to the core structure of the compound , showcased promising antibacterial and antifungal activities. These studies contribute to the understanding of how structural modifications can influence antimicrobial efficacy (Gadakh et al., 2010).

Catalyst-Free Synthesis and Structural Studies

Moreno-Fuquen et al. (2019) developed an efficient method for the synthesis of related compounds through a catalyst- and solvent-free process, highlighting the importance of sustainable and greener synthetic routes in chemical research. Theoretical and crystallographic analyses provided insights into the molecular interactions and structural conformations of these compounds (Moreno-Fuquen et al., 2019).

Imaging Agent Development for Parkinson's Disease

Wang et al. (2017) synthesized a compound for potential use as a PET imaging agent in Parkinson's disease research. This work underscores the relevance of such compounds in developing diagnostic tools for neurodegenerative diseases (Wang et al., 2017).